Cas no 137036-79-4 (CHOL ESTEROL BUTANOATE)

• Product Name: CHOL ESTEROL BUTANOATE
• CAS No: 137036-79-4
• MF: C₃₁H₅₂O₂
• MW: 456.743390083313
• CID: 3408442
• PubChem ID: 53725421
• Update Time: 2025-04-21

CHOL ESTEROL BUTANOATE Chemical and Physical Properties

Names and Identifiers

• CHOL ESTEROL BUTANOATE
• Cholest-5-en-3-ol, butanoate (9CI)
• 3-(Butyryloxy)cholest-5-ene
• DTXSID901016289
• Cholest-5-en-3-ol, butanoate
• SCHEMBL161978
• Cholest-5-en-3-yl butyrate #
• DTXCID001474440
• Cholest-5-ene, 3-(1-oxobuthoxy)-
• Cholest-5-ene, 3-butanoyloxy-
• 137036-79-4

• Inchi： 1S/C31H52O2/c1-7-9-29(32)33-24-16-18-30(5)23(20-24)12-13-25-27-15-14-26(22(4)11-8-10-21(2)3)31(27,6)19-17-28(25)30/h12,21-22,24-28H,7-11,13-20H2,1-6H3/t22-,24?,25+,26-,27+,28+,30+,31-/m1/s1
• InChI Key： CKDZWMVGDHGMFR-NRDBOTLNSA-N
• SMILES： O(C(CCC)=O)C1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 456.396730897g/mol
• Monoisotopic Mass: 456.396730897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters